Cas no 207596-23-4 (Thiourea, [2-(4-chlorophenyl)ethyl]-)

• Product Name: Thiourea, [2-(4-chlorophenyl)ethyl]-
• CAS No: 207596-23-4
• MF: C₉H₁₁ClN₂S
• MW: 214.715039491653
• CID: 1396092
• PubChem ID: 12398786
• Update Time: 2025-04-20

Thiourea, [2-(4-chlorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [2-(4-chlorophenyl)ethyl]-
• 2-(4-chlorophenyl)ethylthiourea
• YYWDZZBBJUQVJR-UHFFFAOYSA-N
• N-(4-Chlorophenethyl)Thiourea
• CHEMBL1224552
• DTXSID50496358
• 207596-23-4
• AKOS010638732
• BDBM50325560
• SCHEMBL3915490
• N-[2-(4-chlorophenyl)ethyl]thiourea

• Inchi： 1S/C9H11ClN2S/c10-8-3-1-7(2-4-8)5-6-12-9(11)13/h1-4H,5-6H2,(H3,11,12,13)
• InChI Key： YYWDZZBBJUQVJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(N)=S

Computed Properties

• Exact Mass: 214.03333
• Monoisotopic Mass: 214.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 38.05